Cas no 2171551-00-9 (3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid
• CAS No: 2171551-00-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6050538
• PubChem ID: 165512570
• Update Time: 2025-06-08

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid
• EN300-1543721
• 2171551-00-9
• 3-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C26H28N2O5/c1-2-7-23(25(31)28-14-17(15-28)12-13-24(29)30)27-26(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,17,22-23H,1,7,12-16H2,(H,27,32)(H,29,30)
• InChI Key： FNCQTCPECCCVQD-UHFFFAOYSA-N
• SMILES： O=C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic Acid (CAS No. 2171551-00-9): A Comprehensive Overview

3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid (CAS No. 2171551-00-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected azetidine derivative, is characterized by its unique structural features and functional groups, which contribute to its biological activity and chemical stability.

The core structure of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid includes an azetidine ring, a pentenoyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The azetidine ring, a four-membered heterocycle, is known for its rigidity and conformational constraint, which can influence the compound's binding properties and pharmacokinetics. The pentenoyl group introduces a double bond that can participate in various chemical reactions, such as Michael additions and conjugate additions. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the controlled formation of the desired product.

Recent studies have highlighted the potential of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid in the development of novel therapeutics. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific protein-protein interactions involved in the pathogenesis of these conditions. For instance, it has been reported to inhibit the aggregation of amyloid-beta peptides, which are key players in the development of Alzheimer's disease.

In addition to its neuroprotective properties, 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For example, it has been found to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This inhibition leads to reduced cell proliferation and increased cell death, making it a potential candidate for anticancer drug development.

The synthesis of 3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. The first step typically involves the formation of the azetidine ring through a ring-closing metathesis reaction or a similar cyclization process. The Fmoc protecting group is then introduced to protect the amino functionality during subsequent synthetic manipulations. Finally, the pentenoyl group is added through a Michael addition or another suitable reaction.

The chemical stability and solubility properties of 3-{1-2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)pent -4-enoylazetidin -3 -yl }propanoic acid are crucial for its practical applications in both research and clinical settings. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Its solubility can be enhanced through the use of organic solvents or by modifying its structure through functionalization or salt formation.

In conclusion, 3-{1 -2 -( {( 9 H -fluoren - 9 - y l )meth oxycarbo nyl }ami no )pen t -4 -en o y laz eti dine - 3 - y l }propa no ic acid (CAS No . 2 17 155 1 -0 0 - 9 ) represents an important molecule with significant potential in medicinal chemistry . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound is likely to play an increasingly important role in the advancement of therapeutic strategies for various diseases .